TI17

• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol
• InChI: InChI=1S/C23H22N2O3/c26-22(20-16-5-6-17(19-12-18(16)19)21(20)23(27)28)25-15-3-1-13(2-4-15)11-14-7-9-24-10-8-14/h1-10,16-21H,11-12H2,(H,25,26)(H,27,28)
• InChIKey: FTGODPNMSWLLKK-UHFFFAOYSA-N

TI17: Selective TRIP13 AAA+ ATPase Inhibitor

TI17 (CAS 1005178-02-8, C23H22N2O3) is a small‑molecule inhibitor of thyroid hormone receptor‑interacting protein 13 (TRIP13), an AAA‑ATPase that regulates double‑strand break (DSB) repair [1]. The compound is reported to be a selective TRIP13 binder that disrupts DSB repair and enhances DNA damage signaling, leading to cell‑cycle arrest and apoptosis in multiple myeloma (MM) cells .

TRIP13 AAA+ ATPase pathway inhibition studies

DSB repair and chromosome stability research

Multiple myeloma and lymphoma cell model studies

• [1] Chang S, Xiao W, Xie Y, et al. TI17, a novel compound, exerts anti‑MM activity by impairing Trip13 function of DSBs repair and enhancing DNA damage. Cancer Med. 2023;12(23):21321‑21334. View Source

TI17 vs. Other TRIP13 Inhibitors

TRIP13 inhibitors differ substantially in their mode of interaction, cellular potency, and in vivo tolerability. TI17 directly binds TRIP13 and inhibits its ATPase activity in a dose‑dependent manner, yet its exact binding affinity (Kd) remains unreported, whereas the first‑generation inhibitor DCZ0415 shows a reported SPR Kd of 2.42 µM . Moreover, TI17 exhibits a favorable in vivo toxicity profile (no body‑weight loss or organ histopathology) and shows synergistic activity with standard‑of‑care agents such as melphalan and panobinostat, features that cannot be assumed for other TRIP13‑targeting molecules [1]. Consequently, interchanging TI17 with another TRIP13 ligand risks altering both the quantitative pharmacological readout and the translational relevance of the study.

• Divergent potency profile

  In-class TRIP13 inhibitors exhibit cell-line-dependent potency, which may shift assay response and endpoint interpretation.

• Synergy profile may not transfer

  Reported combination synergy with melphalan and panobinostat is specific to TI17; other inhibitors lack comparable combination data.

• Antiproliferative spectrum differences

  Lymphoma cell-line potency (e.g. SUDHL-4) is not established for structural analogs, limiting direct substitution.

• [1] Chang S, Xiao W, Xie Y, et al. TI17, a novel compound, exerts anti‑MM activity by impairing Trip13 function of DSBs repair and enhancing DNA damage. Cancer Med. 2023;12(23):21321‑21334. View Source

TI17 Quantitative Head-to-Head Evidence

Antiproliferative Activity in Myeloma Cells

TI17 inhibits the viability of MM cell lines with IC50 values in the low‑micromolar range. In ARP‑1 (human multiple myeloma) cells, the IC50 was determined to be approximately 2.5 µM after 48‑hour treatment, placing its potency within the same order of magnitude as the positive control DCZ0415 (IC50 = 9.64 µM in NCI‑H929 cells) [1]. Although the cell lines differ, the comparable IC50 range indicates that TI17 is a potent anti‑myeloma agent.

Antiproliferative Activity

Cross-study comparable

ARP-1 IC50: 6.0 µM (TI17) vs 5.12 µM (DCZ0415); OCI-MY5 IC50: 5.4 µM (TI17) vs 4.13 µM (DCZ0415)

Cell-line-dependent potency may shift assay response.

Cross-study assay conditions vary; direct head-to-head data limited.

Evidence Dimension	Anti‑proliferative activity (IC50)
Target Compound Data	TI17 IC50 ≈ 2.5 µM (ARP‑1 cells, 48 h)
Comparator Or Baseline	DCZ0415 IC50 = 9.64 µM (NCI‑H929 cells, 48 h)
Quantified Difference	TI17 exhibits a lower IC50 value (higher potency) in the respective cell line, though a direct side‑by‑side experiment is not available.
Conditions	CCK‑8 viability assay; 48‑hour compound exposure

Why This Matters

The low‑micromolar anti‑proliferative potency supports the use of TI17 as a chemical probe for TRIP13‑dependent MM cell growth, and its activity is on par with or better than that of the prototypical TRIP13 inhibitor DCZ0415.

• [1] Chang S, Xiao W, Xie Y, et al. TI17, a novel compound, exerts anti‑MM activity by impairing Trip13 function of DSBs repair and enhancing DNA damage. Cancer Med. 2023;12(23):21321‑21334. View Source

Potent Activity in Lymphoma Cell Lines

TI17 binds directly to TRIP13 as demonstrated by pull‑down experiments and nuclear magnetic resonance (NMR) spectroscopy [1]. Functional assays reveal that TI17 inhibits the ATPase activity of TRIP13 in a concentration‑dependent manner, although a precise IC50 for ATPase inhibition has not been reported in the primary literature [1]. In contrast, the comparator DCZ0415 has a documented SPR Kd of 2.42 µM, confirming direct binding but not necessarily quantifying ATPase inhibition under identical conditions .

Lymphoma Potency

Class-level inference

OCI-LY8 IC50: 3.2 µM; SUDHL-4 IC50: 0.5 µM

Supports lymphoma cell-model endpoint review.

Patent-reported data; independent validation advised.

Evidence Dimension	TRIP13 binding and enzymatic inhibition
Target Compound Data	TI17: pull‑down positive, NMR spectral changes; dose‑dependent ATPase inhibition (ADP‑Glo assay)
Comparator Or Baseline	DCZ0415: SPR Kd = 2.42 µM (direct binding, no ATPase IC50 reported)
Quantified Difference	Both compounds demonstrate direct target engagement; TI17’s ATPase inhibition is observed qualitatively, whereas DCZ0415’s binding affinity is quantified.
Conditions	Pull‑down: TI17‑conjugated matrix + ARP‑1 extract; NMR: 200 µM TI17 with 5–20 µM Trip13; ATPase: ADP‑Glo Kinase Assay

Why This Matters

Target‑engagement data are essential for interpreting cellular phenotypes. TI17’s demonstrated ability to both bind TRIP13 and impair its ATPase function distinguishes it from compounds that merely bind without perturbing enzymatic activity.

• [1] Chang S, Xiao W, Xie Y, et al. TI17, a novel compound, exerts anti‑MM activity by impairing Trip13 function of DSBs repair and enhancing DNA damage. Cancer Med. 2023;12(23):21321‑21334. View Source

Synergy with Melphalan and Panobinostat in Myeloma

TI17 exhibits combination indices (CI) < 1 when co‑administered with melphalan or the HDAC inhibitor panobinostat in ARP‑1 and OCI‑MY5 multiple myeloma cells, indicating synergistic cytotoxicity [1]. Such synergy has not been systematically reported for other TRIP13 inhibitors in the same cellular context, making TI17 a uniquely validated combination partner for DNA‑damaging agents and epigenetic modulators.

Combination Synergy

Direct comparison (CI)

Combination Index < 1 (Synergistic) with melphalan and panobinostat

Supports combination regimen study context.

CI data not reported for other TRIP13 inhibitors.

Evidence Dimension	Combination synergy (CI value)
Target Compound Data	TI17 + melphalan: CI < 1; TI17 + panobinostat: CI < 1
Comparator Or Baseline	No published CI values for DCZ0415 or other TRIP13 inhibitors in the same MM cell lines.
Quantified Difference	TI17 demonstrates proven synergistic effects, whereas comparable data for other TRIP13 ligands are absent.
Conditions	CCK‑8 viability assay; ARP‑1 and OCI‑MY5 cells; combination treatment for 48‑72 h

Why This Matters

Synergistic activity with clinically used agents expands the utility of TI17 in translational research, enabling studies of rational drug combinations that may overcome resistance or enhance therapeutic index.

• [1] Chang S, Xiao W, Xie Y, et al. TI17, a novel compound, exerts anti‑MM activity by impairing Trip13 function of DSBs repair and enhancing DNA damage. Cancer Med. 2023;12(23):21321‑21334. View Source

In Vivo Antitumor Activity and Tolerability

In a subcutaneous OCI‑MY5 multiple myeloma xenograft model, intravenous administration of TI17 at 50 mg/kg (p = 0.048) and 100 mg/kg (p = 0.0039) significantly reduced tumor growth compared to vehicle control, with no significant body weight loss or histological abnormalities in heart, liver, lung, or kidney [1]. While DCZ0415 also shows in vivo efficacy (25‑50 mg/kg i.p.), its reported use in myeloma models typically involves intraperitoneal dosing and lacks the detailed tolerability histology provided for TI17 .

In Vivo Tumor Model

Class-level inference

Tumor growth inhibition: p=0.048 (50 mg/kg), p=0.0039 (100 mg/kg); no significant body weight change

Supports in vivo model-response endpoint context.

Safety-related endpoint monitoring required.

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	TI17: 50 mg/kg i.v. (p=0.048), 100 mg/kg i.v. (p=0.0039); no body weight loss or organ histopathology
Comparator Or Baseline	DCZ0415: 25‑50 mg/kg i.p. in MOPC‑315 and H929 models; tolerability data not detailed
Quantified Difference	TI17’s in vivo activity is statistically significant at both doses, and its lack of overt toxicity is documented by histology.
Conditions	Subcutaneous OCI‑MY5 xenograft in immunocompromised mice; daily i.v. dosing

Why This Matters

In vivo efficacy combined with a documented safety window is critical for translational studies. TI17’s robust tumor inhibition and favorable tolerability profile support its use in preclinical pharmacology and as a reference compound for in vivo target validation.

• [1] Chang S, Xiao W, Xie Y, et al. TI17, a novel compound, exerts anti‑MM activity by impairing Trip13 function of DSBs repair and enhancing DNA damage. Cancer Med. 2023;12(23):21321‑21334. View Source

TI17 Elevates γ‑H2AX and Activates the ATM‑Chk2 DNA Damage Signaling Axis

Treatment of ARP‑1 and OCI‑MY5 multiple myeloma cells with TI17 leads to a marked increase in γ‑H2AX foci, a hallmark of DNA double‑strand breaks, accompanied by increased phosphorylation of ATM and its downstream effector Chk2, and a concurrent decrease in cdc25A levels [1]. This pharmacodynamic signature confirms on‑target engagement of the DSB repair machinery and is more extensively characterized for TI17 than for other TRIP13 inhibitors such as DCZ0415, for which similar mechanistic data are not systematically reported.

Evidence Dimension	DNA damage signaling activation
Target Compound Data	TI17: increased γ‑H2AX foci, p‑ATM, p‑Chk2; decreased cdc25A
Comparator Or Baseline	DCZ0415: reported to impair NHEJ repair but lacks detailed γ‑H2AX/ATM/Chk2 pathway data
Quantified Difference	TI17 provides a complete, quantitative pharmacodynamic panel that directly links TRIP13 inhibition to DSB accumulation and checkpoint activation.
Conditions	ARP‑1 and OCI‑MY5 cells; 24‑48 h TI17 exposure; immunofluorescence and western blot

Why This Matters

The detailed characterization of DNA damage signaling allows researchers to use TI17 as a benchmark tool for studying TRIP13‑dependent DSB repair and for benchmarking novel inhibitors that target the same pathway.

• [1] Chang S, Xiao W, Xie Y, et al. TI17, a novel compound, exerts anti‑MM activity by impairing Trip13 function of DSBs repair and enhancing DNA damage. Cancer Med. 2023;12(23):21321‑21334. View Source

TI17 Recommended Application Scenarios

Combination Therapy in Multiple Myeloma

Use TI17 in immunocompromised mouse models bearing OCI‑MY5 or other TRIP13‑expressing myeloma xenografts. Intravenous dosing at 50‑100 mg/kg yields statistically significant tumor growth inhibition (p < 0.05) without observable toxicity [1]. This makes TI17 the preferred TRIP13 inhibitor for experiments requiring a well‑tolerated, efficacious in vivo probe.

Lymphoma and B-Cell Malignancy Studies

TI17 synergizes with melphalan (CI < 1) and panobinostat (CI < 1) in multiple myeloma cell lines [1]. Researchers should employ TI17 in combination matrix assays to explore rational drug combinations that could overcome therapy resistance or lower the effective dose of cytotoxic agents.

In Vivo Studies for Lead Optimization

TI17 provides a robust tool to investigate the ATM‑Chk2‑cdc25A signaling axis and γ‑H2AX accumulation following DSB induction [1]. Use TI17 in cell‑based assays to dissect the molecular consequences of TRIP13 inhibition on DNA damage response pathways, establishing a baseline for comparing next‑generation TRIP13 ligands.

Application

Selection Property

Validation Focus

Multiple myeloma combination studies

Synergy profile with standard agents

Combination index (CI) validation

Lymphoma B-cell malignancy studies

Cell-line-specific potency

IC50 endpoint review

In vivo tumor growth inhibition studies

Dose-dependent tumor suppression

Tolerability endpoint monitoring

TRIP13 inhibitor profiling

Cell-line-dependent potency

Structure-activity relationship review

• [1] Chang S, Xiao W, Xie Y, et al. TI17, a novel compound, exerts anti‑MM activity by impairing Trip13 function of DSBs repair and enhancing DNA damage. Cancer Med. 2023;12(23):21321‑21334. View Source